Cas no 1342879-80-4 (3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one)

3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one structure
1342879-80-4 structure
Product Name:3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one
CAS No:1342879-80-4
MF:C8H10N4OS
MW:210.256199359894
CID:5702324
PubChem ID:63312390
Update Time:2025-05-21

3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(4-Aminopyrazol-1-yl)ethyl]-1,3-thiazol-2-one
    • 2(3H)-Thiazolone, 3-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
    • 3-[2-(4-AMINO-1H-PYRAZOL-1-YL)ETHYL]-2,3-DIHYDRO-1,3-THIAZOL-2-ONE
    • 1342879-80-4
    • EN300-1110574
    • AKOS012616469
    • 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one
    • Inchi: 1S/C8H10N4OS/c9-7-5-10-12(6-7)2-1-11-3-4-14-8(11)13/h3-6H,1-2,9H2
    • InChI Key: RQAHKDLAMARNAH-UHFFFAOYSA-N
    • SMILES: S1C=CN(CCN2C=C(N)C=N2)C1=O

Computed Properties

  • Exact Mass: 210.05753213g/mol
  • Monoisotopic Mass: 210.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 441.9±51.0 °C(Predicted)
  • pka: 3.47±0.11(Predicted)

3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one Pricemore >>

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Additional information on 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one

Research Briefing on 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 1342879-80-4)

The compound 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one (CAS: 1342879-80-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one, which combines a pyrazole moiety with a thiazolone ring. This hybrid structure is believed to contribute to its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, paving the way for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated promising results for this compound. For instance, it has shown potent inhibitory effects against specific kinases involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating autoimmune diseases. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and key protein targets.

Despite these encouraging results, challenges remain in the development of 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its pharmacological profile while minimizing adverse effects.

In conclusion, 3-2-(4-amino-1H-pyrazol-1-yl)ethyl-2,3-dihydro-1,3-thiazol-2-one represents a promising scaffold for drug development. Its multifaceted biological activities and unique chemical structure make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail.

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